Cas no 2103469-85-6 (Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate)

• Product name: Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate
• CAS No: 2103469-85-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5820679
• PubChem ID: 60127629

Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate
• EN300-6764010
• 2103469-85-6
• Tert-butyl 4-[2-methoxy-1-(methylamino)-2-oxoethyl]piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(18)16-8-6-10(7-9-16)11(15-4)12(17)19-5/h10-11,15H,6-9H2,1-5H3
• InChI Key： KZAUWRAPVYYKCI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(NC)C(OC)=O)CC1

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 365.3±17.0 °C(Predicted)
• pka: 7.12±0.20(Predicted)

Additional information on Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate

Recent Advances in the Study of Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate (CAS: 2103469-85-6)

Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate (CAS: 2103469-85-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting neurological and cardiovascular diseases. Recent studies have highlighted its significance in the synthesis of novel drug candidates, owing to its unique chemical structure and versatile reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that this compound could be efficiently modified to enhance its binding affinity to serotonin transporters, potentially leading to improved treatments for depression and anxiety disorders. The findings underscore the compound's potential as a versatile building block in neuropharmacology.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of novel piperidine-based kinase inhibitors. These inhibitors showed promising activity against specific cancer-related kinases, suggesting potential applications in oncology. The study also highlighted the compound's stability under various reaction conditions, making it a reliable candidate for large-scale pharmaceutical production.

Further research has investigated the pharmacokinetic properties of Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate. A preclinical study published in European Journal of Pharmaceutical Sciences evaluated its metabolic stability and bioavailability, revealing favorable profiles for oral administration. These findings are critical for the compound's transition from laboratory-scale synthesis to clinical development.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate. A 2024 study in Organic Process Research & Development introduced a novel catalytic system that significantly reduces reaction times and improves yields, addressing previous challenges in scalability. This innovation is expected to facilitate broader adoption of the compound in industrial settings.

In conclusion, Methyl 1-[(1,1-dimethylethoxy)carbonyl]-α-(methylamino)-4-piperidineacetate (CAS: 2103469-85-6) continues to be a focal point in medicinal chemistry research. Its applications in neuropharmacology, oncology, and other therapeutic areas, coupled with advancements in synthetic techniques, position it as a valuable asset in drug discovery and development. Future studies are anticipated to further explore its potential, paving the way for new therapeutic breakthroughs.